Cas no 898779-67-4 (4'-Bromo-3-(3,4-dimethylphenyl)-2'-fluoropropiophenone)

• Product Name: 4'-Bromo-3-(3,4-dimethylphenyl)-2'-fluoropropiophenone
• CAS No: 898779-67-4
• MF: C₁₇H₁₆BrFO
• MW: 335.210747718811
• CID: 1945462
• PubChem ID: 24726464
• Update Time: 2025-06-08

4'-Bromo-3-(3,4-dimethylphenyl)-2'-fluoropropiophenone Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-2-fluorophenyl)-3-(3,4-dimethylphenyl)propan-1-one
• 4'-BROMO-3-(3,4-DIMETHYLPHENYL)-2'-FLUOROPROPIOPHENONE
• CTK5G5843
• AG-H-65964
• KB-189819
• MFCD03843850
• DTXSID50644857
• 898779-67-4
• AKOS016022282
• 4'-Bromo-3-(3,4-dimethylphenyl)-2'-fluoropropiophenone

• MDL： MFCD03843850
• Inchi： 1S/C17H16BrFO/c1-11-3-4-13(9-12(11)2)5-8-17(20)15-7-6-14(18)10-16(15)19/h3-4,6-7,9-10H,5,8H2,1-2H3
• InChI Key： WJJBQZVMJANHNZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C(CCC1=CC=C(C)C(C)=C1)=O

Computed Properties

• Exact Mass: 334.03700
• Monoisotopic Mass: 334.03686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 5.02050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 4'-Bromo-3-(3,4-dimethylphenyl)-2'-fluoropropiophenone

Introduction to 4'-Bromo-3-(3,4-dimethylphenyl)-2'-fluoropropiophenone (CAS No. 898779-67-4)

4'-Bromo-3-(3,4-dimethylphenyl)-2'-fluoropropiophenone (CAS No. 898779-67-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its bromo, fluoro, and dimethyl substituents, which confer specific properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 4'-Bromo-3-(3,4-dimethylphenyl)-2'-fluoropropiophenone is C₁₆H₁₅BrF, and its molecular weight is approximately 311.20 g/mol. The compound's structure consists of a biphenyl core with a bromo group at the 4' position, a fluoro group at the 2' position, and a 3,4-dimethylphenyl substituent. These functional groups play crucial roles in determining the compound's reactivity and potential biological activity.

In the realm of pharmaceutical research, 4'-Bromo-3-(3,4-dimethylphenyl)-2'-fluoropropiophenone has been explored for its potential as an intermediate in the synthesis of novel drugs. The bromo and fluoro substituents can be used to introduce additional functional groups through various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. These modifications can lead to the development of compounds with enhanced pharmacological properties, such as improved solubility, stability, and bioavailability.

Recent studies have also highlighted the potential of 4'-Bromo-3-(3,4-dimethylphenyl)-2'-fluoropropiophenone in materials science. The compound's unique electronic properties make it a promising candidate for the development of advanced materials with applications in electronics and optoelectronics. For instance, the presence of bromo and fluoro groups can influence the electronic structure and conductivity of materials derived from this compound.

The synthesis of 4'-Bromo-3-(3,4-dimethylphenyl)-2'-fluoropropiophenone typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the coupling of bromobenzene with 3,4-dimethylbenzaldehyde followed by subsequent functional group modifications. Advances in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making it easier to produce this compound on a larger scale.

In terms of safety and handling, 4'-Bromo-3-(3,4-dimethylphenyl)-2'-fluoropropiophenone should be managed with care due to its reactivity and potential health effects. It is important to follow standard laboratory safety protocols when working with this compound to minimize risks. Proper storage conditions, such as keeping it away from moisture and heat sources, are also essential to maintain its stability.

The future prospects for 4'-Bromo-3-(3,4-dimethylphenyl)-2'-fluoropropiophenone are promising. Ongoing research is focused on optimizing its synthesis methods to reduce costs and environmental impact. Additionally, efforts are being made to explore new applications in areas such as drug discovery and material science innovation. As our understanding of this compound continues to grow, it is likely that we will see more innovative uses emerging in the coming years.